Cas no 60877-19-2 (2-Bromo-5-trifluoromethylbenzenethiol)

• Product Name: 2-Bromo-5-trifluoromethylbenzenethiol
• CAS No: 60877-19-2
• MF: C₇H₄BrF₃S
• MW: 257.070870399475
• MDL: MFCD12026126
• CID: 4655798
• PubChem ID: 50997998
• Update Time: 2025-09-27

2-Bromo-5-trifluoromethylbenzenethiol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-trifluoromethylbenzenethiol
• Benzenethiol, 2-bromo-5-(trifluoromethyl)-
• EN300-1932101
• MFCD12026126
• 60877-19-2
• CS-0268758
• FS-6174
• AKOS027385785
• 2-bromo-5-(trifluoromethyl)benzenethiol
• 2-Bromo-5-trifluoromethyl-benzenethiol
• 2-bromo-5-(trifluoromethyl)benzene-1-thiol
• SCHEMBL17158464

• MDL： MFCD12026126
• Inchi： 1S/C7H4BrF3S/c8-5-2-1-4(3-6(5)12)7(9,10)11/h1-3,12H
• InChI Key： ZXVCDJUEVOLNEV-UHFFFAOYSA-N
• SMILES： C1(S)=CC(C(F)(F)F)=CC=C1Br

Computed Properties

• Exact Mass: 255.91692g/mol
• Monoisotopic Mass: 255.91692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-Bromo-5-trifluoromethylbenzenethiol

2-Bromo-5-trifluoromethylbenzenethiol (CAS No. 60877-19-2): A Versatile Building Block in Modern Organic Synthesis

2-Bromo-5-trifluoromethylbenzenethiol (CAS No. 60877-19-2) is a highly valuable organosulfur compound that has gained significant attention in pharmaceutical and materials science research. This bromo-substituted benzenethiol derivative features both electron-withdrawing (trifluoromethyl group) and electron-donating (thiol group) moieties, making it a unique building block for complex molecular architectures.

The compound's molecular formula C7H4BrF3S and molecular weight of 257.07 g/mol position it as an important intermediate in medicinal chemistry. Recent searches in scientific databases show growing interest in "trifluoromethylthiolation reactions" and "bromo-thiol click chemistry", areas where this compound demonstrates particular utility. Its lipophilicity-enhancing properties, attributed to the CF3 group, make it valuable in drug design for improving membrane permeability.

In material science applications, 2-Bromo-5-trifluoromethylbenzenethiol serves as a precursor for self-assembled monolayers (SAMs) on metal surfaces. The bromine substituent offers an additional handle for further functionalization through cross-coupling reactions, while the thiol group provides strong affinity for gold and other noble metals. This dual functionality answers the frequent search query "how to modify gold nanoparticles with aromatic thiols" commonly seen in nanotechnology forums.

The compound's physicochemical properties include a melting point range of 45-48°C and good solubility in common organic solvents like dichloromethane, THF, and DMF. These characteristics make it convenient for various synthetic transformations. Researchers investigating "fluorinated thiols for surface modification" often encounter this compound in literature due to its balanced steric and electronic properties.

Recent advances in C-H functionalization methodologies have increased demand for 2-Bromo-5-trifluoromethylbenzenethiol as a directing group. The compound's ability to participate in radical reactions while maintaining the trifluoromethyl group intact makes it particularly valuable for constructing fluorinated heterocycles. This addresses another common search term: "methods to preserve CF3 groups during synthesis".

In agrochemical research, derivatives of 2-Bromo-5-trifluoromethylbenzenethiol have shown promise as precursors for novel pesticide formulations. The trifluoromethyl group enhances biological activity while the thiol moiety allows for conjugation to various scaffolds. This application aligns with trending searches for "environmentally friendly agrochemicals" and "fluorine in crop protection".

The safety profile of 2-Bromo-5-trifluoromethylbenzenethiol requires standard laboratory precautions for thiol-containing compounds. Proper ventilation and personal protective equipment are recommended when handling. Storage should be in cool, dry conditions under inert atmosphere to prevent oxidation of the thiol group, a frequent concern reflected in searches for "stability of aromatic thiols".

Market analysis indicates steady growth in demand for fluorinated building blocks like 2-Bromo-5-trifluoromethylbenzenethiol, driven by pharmaceutical and electronics industries. The compound's price per gram varies based on purity (typically 95-98%) and quantity, with bulk purchases offering better economics for industrial applications. This responds to commercial queries about "cost-effective fluorinated intermediates".

Future research directions for 2-Bromo-5-trifluoromethylbenzenethiol include exploration in metal-organic frameworks (MOFs) and conductive polymers. The compound's potential in battery materials and organic electronics is being investigated, addressing emerging search trends like "fluorinated materials for energy storage". These applications leverage both its electronic properties and surface binding capability.

For synthetic chemists, 2-Bromo-5-trifluoromethylbenzenethiol offers multiple advantages: the bromine atom enables palladium-catalyzed couplings, the thiol group participates in disulfide formation and metal coordination, while the trifluoromethyl group enhances metabolic stability in bioactive molecules. This comprehensive functionality explains its growing presence in patent literature and answers technical queries about "multifunctional aromatic building blocks".